Metal-free graphene-based nanoelectrodes for the electrochemical determination of ascorbic acid (AA) and p-nitrophenol (p-NP): implication towards biosensing and environmental monitoring†
New Journal of Chemistry Pub Date: 2021-02-02 DOI: 10.1039/D0NJ05806H
Abstract
Herein, a metal-free tyramine-functionalized graphene oxide (T-GO) electrocatalyst was used for the electrochemical determination of ascorbic acid (AA) and an organic pollutant specially substituted by a phenolic compound, i.e., p-nitrophenol (p-NP), in 1 M phosphate buffer solution at pH 7 as a model species. The cyclic voltammetry investigation of AA and p-NP has a significant role in biosensing and the management of industrial waste. Thus, the electrochemical detection of AA and p-NP was successfully achieved using the T-GO-modified GC electrode for the oxidation of AA at an onset potential of −0.03 V vs. SCE. A redox reaction occurred for the detection of p-NP at an onset potential oxidation peak (O1) of 0.047 V vs. SCE and reduction peaks (R1 and R2) at −0.62 V vs. SCE and 0.147 V vs. SCE, respectively. The stability and reproducibility of the T-GO-based electrocatalyst were outstanding for the detection of both AA and p-NP, which can be attributed to its improved active surface area after the functionalization of GO with tyramine.
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Journal Name：New Journal of Chemistry
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CAS no.: 2034449-02-8
